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Compound of Interest

Compound Name: Allyloxy propanol

Cat. No.: B3427768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity

allyloxy propanol, a versatile reagent with applications in various fields of chemical synthesis

and materials science. This document outlines the different isomers available, lists prominent

commercial suppliers, and details the analytical methods for purity assessment. Furthermore, it

provides a representative synthesis and purification protocol for obtaining high-purity allyloxy
propanol.

Understanding Allyloxy Propanol Isomers
The term "allyloxy propanol" can refer to several isomers. The most common commercially

available isomers are 1-allyloxy-2-propanol and 3-allyloxy-1,2-propanediol. It is crucial for

researchers to distinguish between these compounds as their physical and chemical properties

differ.

1-Allyloxy-2-propanol (CAS: 21460-36-6): A monohydroxy ether.

3-Allyloxy-1,2-propanediol (CAS: 123-34-2): A diol, also known as glycerol α-monoallyl ether.

This guide will focus on both, with an emphasis on high-purity grades suitable for research and

development.

Commercial Suppliers and Purity Specifications
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A number of chemical suppliers offer high-purity grades of allyloxy propanol isomers, typically

with purities of 99% or greater. The following table summarizes the offerings from several

prominent suppliers. Researchers should always request a lot-specific Certificate of Analysis

(CoA) for detailed impurity profiles.

Supplier Compound CAS Number Purity
Analytical
Method

Sigma-Aldrich
3-Allyloxy-1,2-

propanediol
123-34-2 99%

Gas

Chromatography

(GC)

LGC Standards
1-(Allyloxy)-2-

propanol
21460-36-6

High Purity

(exact % not

specified, sold as

a reference

material)[1]

Not specified

TCI Chemicals
3-Allyloxy-1,2-

propanediol
123-34-2 >99.0%

Gas

Chromatography

(GC)

Avantor
3-Allyloxy-1,2-

propanediol
123-34-2 ≥99.0%

Gas

Chromatography

(GC)

BOC Sciences Allyloxy Propanol 6180-67-2 95% Not specified

Note: This table is not exhaustive and other suppliers may be available.

Experimental Protocols
Synthesis of High-Purity Allyloxy Propanol via
Williamson Ether Synthesis
The Williamson ether synthesis is a widely used and robust method for the preparation of

ethers, including allyloxy propanol.[2][3] This method involves the reaction of an alcohol with

a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from

an alkyl halide.
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Reaction Scheme:

Figure 1: General workflow for the Williamson ether synthesis of allyloxy propanol.

Representative Protocol for the Synthesis of 1-Allyloxy-2-propanol:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a drying tube, and a dropping funnel is charged with sodium hydride

(NaH) as a 60% dispersion in mineral oil (1.1 equivalents) and anhydrous tetrahydrofuran

(THF). The flask is cooled in an ice bath.

Deprotonation: Propylene glycol (1.0 equivalent) dissolved in anhydrous THF is added

dropwise to the stirred suspension of NaH over 30 minutes. The reaction mixture is then

allowed to warm to room temperature and stirred for an additional hour to ensure complete

formation of the alkoxide.

Nucleophilic Substitution: Allyl bromide (1.05 equivalents) is added dropwise to the reaction

mixture at room temperature. The reaction is then heated to reflux and maintained at this

temperature for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC) or

gas chromatography (GC).

Workup: After cooling to room temperature, the reaction is quenched by the slow addition of

water. The mixture is then transferred to a separatory funnel and the aqueous layer is

extracted with diethyl ether (3x). The combined organic layers are washed with brine, dried

over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced

pressure.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield high-purity 1-allyloxy-2-propanol. The boiling point and refractive index should be

measured and compared to literature values.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard method for determining the purity of allyloxy propanol and identifying

any volatile impurities.
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Sample Preparation:

Prepare a stock solution of the allyloxy propanol sample in a suitable solvent (e.g.,

dichloromethane or methanol) at a concentration of approximately 1 mg/mL.

Prepare a series of calibration standards of a certified reference material of the specific

allyloxy propanol isomer in the same solvent.

If available, prepare a solution containing potential impurities for identification purposes.

GC-MS Parameters (Illustrative Example):

GC System: Agilent 7890B or equivalent

MS System: Agilent 5977A or equivalent

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

For better separation of alcohols, a polar column like a DB-WAX can also be used.

Inlet Temperature: 250 °C

Injection Volume: 1 µL (splitless or with a high split ratio)

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV
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Scan Range: m/z 35-300

Data Analysis:

The purity is determined by calculating the peak area percentage of the main component

relative to the total area of all peaks in the chromatogram. Identification of impurities is

achieved by comparing their mass spectra with a library (e.g., NIST) and, if possible, by

comparing their retention times and mass spectra with those of authentic standards.

Figure 2: A logical workflow for the purity analysis of allyloxy propanol using GC-MS.

Conclusion
For researchers and professionals in drug development, securing high-purity starting materials

and reagents is paramount. This guide provides a foundational understanding of the

commercially available high-purity allyloxy propanol isomers, their suppliers, and the

necessary experimental protocols for their synthesis and analysis. It is strongly recommended

to obtain and carefully review the supplier's Certificate of Analysis for any specific lot of material

to ensure it meets the requirements of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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